2-Cyano-5-(2,5-dimethylphenyl)phenol, 95%

• IUPAC Name: 4-(2,5-dimethylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO/c1-10-3-4-11(2)14(7-10)12-5-6-13(9-16)15(17)8-12/h3-8,17H,1-2H3
• InChI Key: KDVUTVNRNSABNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C15H13NO
• DSSTOX Substance ID: DTXSID50684652
• Molecular Weight: 223.27 g/mol
• CAS RN: 1261973-92-5

Description

2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% (2,5-DMPP) is a phenolic compound that has been studied for its potential applications in various areas, including scientific research, laboratory experiments and pharmaceuticals.

Scientific Research Applications

2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% has been studied for its potential applications in various areas of scientific research. It has been used as a model compound in the study of the mechanism of action of cyano-substituted phenols, as well as in the study of the reactivity of cyano-substituted phenols. 2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% has also been studied for its potential applications in the synthesis of other compounds, such as 2,5-dimethoxy-4-nitrophenol.

Mechanism of Action

The mechanism of action of 2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% is not fully understood. However, it is believed that the cyano group of the compound is responsible for its reactivity. It is thought that the cyano group is able to form a strong bond with the phenol group, leading to a highly reactive compound.
Biochemical and Physiological Effects
2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. In studies, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% has been shown to have an inhibitory effect on the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% has several advantages and limitations for use in laboratory experiments. One of the main advantages is that the compound is relatively stable and is easy to synthesize. Additionally, the compound is non-toxic and has low volatility, making it suitable for use in a variety of laboratory experiments. However, there are some limitations to the use of 2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% in laboratory experiments. For example, the compound is not very soluble in water and can be difficult to dissolve in organic solvents. Additionally, the compound is not very stable in the presence of light or heat.

Future Directions

There are a number of potential future directions for the study of 2-Cyano-5-(2,5-dimethylphenyl)phenol, 95%. For example, further research could be conducted into the biochemical and physiological effects of the compound, as well as its potential applications in pharmaceuticals. Additionally, further research could be conducted into the synthesis of other compounds using 2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% as a starting material. Finally, further research could be conducted into the mechanism of action of the compound, in order to gain a better understanding of its reactivity.

Synthesis Methods

2-Cyano-5-(2,5-dimethylphenyl)phenol, 95% is synthesized by the condensation of 2,5-dimethylphenol and cyanide anion in the presence of an acid catalyst. The reaction is typically carried out in a solvent such as acetonitrile or dimethylformamide. The reaction is typically carried out at temperatures of between 0-50°C and is usually complete within a few hours. The reaction produces a white solid product, which is then purified by recrystallization.